Cas no 170791-09-0 (Trityl candesartan cilexetil)

Trityl candesartan cilexetil Properties

Names and Identifiers

• 1-(((Cyclohexyloxy)carbonyl)oxy)ethyl 2-ethoxy-1-((2'-(1-trityl-1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylate
• 1-(((Cyclohexyloxy)carbonyl)oxy)ethyl 2-ethoxy-1-((2'-(1-trityl-1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-benzo...
• 1-cyclohexyloxycarbonyloxyethyl 2-ethoxy-3-[[4-[2-(1-trityltetrazol-5-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylate
• Trityl Candesartan Cilexetil
• N-Trityl Candesartan Cilexetil
• trityl condesartan cilexetil
• UNII-006A6A2YSO
• 2-Ethoxy-1-[(2'-(1-trityl-1H-tetrazol-5-yl)-1,1'-biphenyl-4-yl)methyl]-7-benzimidazolecarboxylicacid 1-(cyclohexyloxycarbonyloxy)ethyl ester
• Trityl
• 1-(((Cyclohexyloxy)
• Jikan cilexetil trityl
• TRITYL CANDESARTAN CILETEXITIL
• Trityl candesartan Methyl ester
• TRIPHENYL CANDESARTAN CILEXETIL
• Candesartan Cilexetil impurity H
• Candesartan Cilexetil EP IMpurity H
• 2-Ethoxy-1-((2'-(1-trityl-1H-tetrazol-5-yl)-1,1'-biphenyl-4-yl)methyl)-7-benzimidazolecarboxylic acid 1-(cyclohexyloxycarbonyloxy)ethyl ester
• 1H-Benzimidazole-7-carboxylic acid, 2-ethoxy-1-((2'-(1-(triphenylmethyl)-1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-, 1-(((cyclo
• FT-0658910
• AS-13564
• 1-(((Cyclohexyloxy)carbonyl)oxy)ethyl2-ethoxy-1-((2'-(1-trityl-1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylate
• 170791-09-0
• DTXSID901308612
• 006A6A2YSO
• C52H48N6O6
• CANDESARTAN CILEXETIL IMPURITY H [EP IMPURITY]
• NS00004639
• C73285
• 1-[[(cyclohexyloxy)carbonyl]oxy]ethyl 2-ethoxy-1-[[2'-(1-triphenylmethyl-1H-tetrazol-5-yl)biphenyl-4-yl]methyl]-1H-benzimidazole-7-carboxylate
• (+/-)-Trityl candesartan cilexetil
• AM90298
• 1-(Cyclohexyloxycarbonyloxy)ethyl-2-ethoxy-1-[[2'-(N-triphenylmethyltetrazole-5-yl)biphenyl-4-yl]methyl]benzimidazole-7-carboxylate
• EC 605-586-7
• 1-(cyclohexyloxycarbonyloxy)ethyl-2-ethoxy-1-[[2'-(N-triphenylmethyl-1H -tetrazol-5-yl)biphenyl-4-yl]methyl]benzimidazol-7-carboxylate
• BCP12026
• MOHQWFWIPOOTGV-UHFFFAOYSA-N
• (+/-)-1-(Ciclohexiloxicarboniloxi)etil-2-etoxi-1-((2'-(trifenilmetiltetrazol-5-il)bifenil)-4-il)metil)-1H-bencimidazol-7-carboxilato
• (1RS)-1-(((Cyclohexyloxy)carbonyl)oxy)ethyl 2-ethoxy-1-((2'-(1-(triphenylmethyl)-1H-tetrazol-5-yl)biphenyl-4-yl)methyl)-1H-benzimidazole-7-carboxylate
• 1-[[(cyclohexyl oxy)carbonyl]oxy]ethyl 2-ethoxy-1-[[2'-(1-triphenylmethyl-1H-tetrazol-5-yl)biphenyl-4-yl]methyl]-1H-benzimidazole-7-carboxylate
• CS-0135671
• 2-phenyl-2H-benzo[b][1,4]thiazin-3(4H)-one
• AB42672
• 1-(cyclohexyloxycarbonyloxy)ethyl 2-ethoxy-1-((2'-(1-trityl-1H-tetrazol-5-yl)biphenyl-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylate
• (+/-)-1-(cyclohexyloxycarbonyloxy)ethyl 2-ethoxy-1-[2'-(N-triphenylmethyl-1H-tetrazol-5-yl)biphenyl-4-yl]methylbenzimidazole-7-carboxylate
• Candesartan cilexetil specified impurity H [EP]
• 1-{[(cyclohexyloxy)carbonyl]oxy}ethyl 2-ethoxy-1-({2'-[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]-[1,1'-biphenyl]-4-yl}methyl)-1H-1,3-benzodiazole-7-carboxylate
• 1H-Benzimidazole-7-carboxylic acid, 2-ethoxy-1-[[2'-[1-(triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-, 1-[[(cyclohexyloxy)carbonyl]oxy]ethyl ester
• (+)-1-(cyclohexyloxycarbonyloxy)-ethyl 2-ethoxy-1-[2'-(N-triphenylmethyl-1H-tetrazol-5-yl)biphenyl-4-yl]methylbenzimidazole-7-carboxylate
• 1H-Benzimidazole-7-carboxylic acid, 2-ethoxy-1-((2'-(1-(triphenylmethyl)-1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-, 1-(((cyclohexyloxy)carbonyl)oxy)ethyl ester
• SCHEMBL2477228
• Trityl candesartan cilexetil
• Candesartan cilexetil impurity H [EP]
• A811240
• Q27231326
• 1-(Cyclohexyloxycarbonyloxy)ethyl-2-ethoxy-1-[[2'-(N-triphenylmethyltetrazole-5-yl)biphenyl-4-yl]methy]benzimidazole-7-carboxylate
• AC-6865
• AKOS015896145
• CANDESARTAN CILEXETIL IMPURITY H (EP IMPURITY)
• (+-) 1-(CYCLOHEXYLOXYCARBONYLOXY)ETHYL-2-ETHOXY-1-((2'-(TRIPHENYLMETHYLTETRAZOL-5-YL)BIPHENYL-4-YL)METHYL)1H-BENZIMIDAZOLE-7-CARBOXYLATE
• Candesartan cilexetil specified impurity H
• Candesartan cilexetil impurity H
• (+-) 1-(CYCLOHEXYLOXYCARBONYLOXY)ETHYL-2-ETHOXY-1-[[2'-(TRIPHENYLMETHYLTETRAZOL-5-YL)BIPHENYL-4-YL]METHYL]1H-BENZIMIDAZOLE-7-CARBOXYLATE
• TRITYL CANDESARTAN CILEXETIL
• +Expand

• MDL： MFCD07781274
• InChIKey： MOHQWFWIPOOTGV-UHFFFAOYSA-N
• Inchi： 1S/C52H48N6O6/c1-3-61-50-53-46-30-18-29-45(49(59)62-36(2)63-51(60)64-42-25-14-7-15-26-42)47(46)57(50)35-37-31-33-38(34-32-37)43-27-16-17-28-44(43)48-54-55-56-58(48)52(39-19-8-4-9-20-39,40-21-10-5-11-22-40)41-23-12-6-13-24-41/h4-6,8-13,16-24,27-34,36,42H,3,7,14-15,25-26,35H2,1-2H3
• SMILES： O(C(=O)OC([H])(C([H])([H])[H])OC(C1C([H])=C([H])C([H])=C2C=1N(C(=N2)OC([H])([H])C([H])([H])[H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])C1=C([H])C([H])=C([H])C([H])=C1C1=NN=NN1C(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 852.36400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 17
• Monoisotopic Mass: 852.36353327g/mol
• Heavy Atom Count: 64
• Complexity: 1410
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.9
• Topological Polar Surface Area: 133

Experimental Properties

• LogP: 10.63270
• PSA: 132.48000
• Refractive Index: 1.652
• Melting Point: 180-188°C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3